2-Hydroxy-5-(3-nitrophenyl)nicotinic acid, 95%

• IUPAC Name: 5-(3-nitrophenyl)-2-oxo-1H-pyridine-3-carboxylic acid
• InChI: InChI=1S/C12H8N2O5/c15-11-10(12(16)17)5-8(6-13-11)7-2-1-3-9(4-7)14(18)19/h1-6H,(H,13,15)(H,16,17)
• InChI Key: ZCQBMPYKKVZNSX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=CNC(=O)C(=C2)C(=O)O
• Molecular Formula: C12H8N2O5
• DSSTOX Substance ID: DTXSID50604830
• Molecular Weight: 260.20 g/mol
• CAS RN: 1262005-41-3

Description

2-Hydroxy-5-(3-nitrophenyl)nicotinic acid (2H5NPA) is a small organic molecule that has been studied extensively in the scientific research field. It is a derivative of nicotinic acid and has a number of applications in laboratory experiments.

Scientific Research Applications

2-Hydroxy-5-(3-nitrophenyl)nicotinic acid, 95% has been used in a variety of scientific research applications, including the study of enzyme inhibition, receptor binding, and drug metabolism. It has also been used to study the effects of oxidative stress, as well as the role of nitric oxide in physiology and biochemistry. Additionally, 2-Hydroxy-5-(3-nitrophenyl)nicotinic acid, 95% has been used to study the effects of nitric oxide on the regulation of calcium channels in cells.

Mechanism of Action

2-Hydroxy-5-(3-nitrophenyl)nicotinic acid, 95% acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of various inflammatory mediators. It also binds to the nicotinic acid receptor, which is involved in the regulation of glucose metabolism, lipid metabolism, and blood pressure. In addition, 2-Hydroxy-5-(3-nitrophenyl)nicotinic acid, 95% has been shown to inhibit the enzyme xanthine oxidase, which is involved in the production of reactive oxygen species.
Biochemical and Physiological Effects
2-Hydroxy-5-(3-nitrophenyl)nicotinic acid, 95% has been shown to have anti-inflammatory and anti-oxidant effects. In addition, it has been shown to reduce blood pressure, improve glucose metabolism, and reduce lipid levels in the blood. It has also been shown to reduce the risk of cardiovascular disease, stroke, and other health problems.

Advantages and Limitations for Lab Experiments

2-Hydroxy-5-(3-nitrophenyl)nicotinic acid, 95% is a useful tool for laboratory experiments, as it is relatively inexpensive and easy to synthesize. Additionally, it is not toxic and can be used in a variety of laboratory settings. However, 2-Hydroxy-5-(3-nitrophenyl)nicotinic acid, 95% is not suitable for long-term studies, as it is rapidly metabolized in the body.

Future Directions

There are a number of potential future directions for the use of 2-Hydroxy-5-(3-nitrophenyl)nicotinic acid, 95%. These include further exploration of its anti-inflammatory and anti-oxidant effects, as well as its potential role in the treatment of various diseases. Additionally, further research into its mechanism of action and its potential use in drug metabolism could be conducted. Finally, further studies on the effects of 2-Hydroxy-5-(3-nitrophenyl)nicotinic acid, 95% on calcium channels could be conducted, as this could have implications for the treatment of various neurological disorders.

Synthesis Methods

2-Hydroxy-5-(3-nitrophenyl)nicotinic acid, 95% is synthesized through the reaction of 2-hydroxy-5-nitrophenol and nicotinic acid in an aqueous solution. The reaction is catalyzed by a strong base such as sodium hydroxide and is usually conducted at a temperature of about 70°C. The reaction is typically complete within one hour, and the resulting product is purified by recrystallization.